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Compound of Interest

Compound Name: Chlorocycloheptane

Cat. No.: B1583793 Get Quote

An In-depth Technical Guide to the IUPAC Nomenclature and Properties of

Chlorocycloheptane

This guide provides a comprehensive overview of the IUPAC nomenclature, physicochemical

properties, and a representative synthesis protocol for chlorocycloheptane, tailored for

researchers, scientists, and professionals in drug development.

IUPAC Nomenclature
The systematic naming of chemical compounds by the International Union of Pure and Applied

Chemistry (IUPAC) ensures that a spoken or written chemical name leaves no ambiguity

concerning the molecular structure. For chlorocycloheptane, the nomenclature is determined

by the rules for naming monocyclic halogenated alkanes.

The IUPAC name for the compound with the chemical formula C₇H₁₃Cl, consisting of a seven-

membered carbon ring with a single chlorine substituent, is chlorocycloheptane.[1]

Breakdown of the IUPAC Name:

cycloheptane: This is the parent name, indicating a cyclic alkane ("cyclo-") with seven carbon

atoms ("-hept-") and only single bonds ("-ane").

chloro-: This prefix indicates the presence of a chlorine atom as a substituent on the

cycloheptane ring.
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Since there is only one substituent on the ring, no numerical locant is necessary to specify the

position of the chlorine atom. The numbering of the ring carbons is assumed to start at the

point of substitution. Other common, non-systematic names for this compound include

cycloheptyl chloride and chloro-cycloheptane.[2][3][4]

The logical process for deriving the IUPAC name is illustrated in the diagram below.
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Identify the core structure

Is it a cyclic or acyclic alkane?

Identify the number of carbon atoms in the ring

Cyclic

Determine the parent alkane name

Seven carbons -> heptane

Identify all substituents

Parent: cycloheptane

Name the substituent

One chlorine atom -> chloro

Combine substituent prefix and parent name

Final IUPAC Name: chlorocycloheptane

Click to download full resolution via product page

Diagram 1: IUPAC Naming Logic for Chlorocycloheptane
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Physicochemical and Spectroscopic Data
A summary of key physical, chemical, and spectroscopic properties for chlorocycloheptane is

provided below. This data is essential for experimental design, safety assessment, and

analytical characterization.

Physical and Chemical Properties
The following table summarizes important computed and experimental properties of

chlorocycloheptane.

Property Value Source

Identifiers

Molecular Formula C₇H₁₃Cl [3][4][5][6][7]

Molecular Weight 132.63 g/mol [1][2][3]

CAS Number 2453-46-5 [1][3][4][5][6][7]

InChIKey
KMJSGLZXFNSANB-

UHFFFAOYSA-N
[1][2][3]

Thermodynamic Properties

Standard Gibbs Free Energy

of Formation (ΔfG°)

8.48 kJ/mol (Joback

Calculated)
[2]

Enthalpy of Formation (gas,

ΔfH°gas)

-155.39 kJ/mol (Joback

Calculated)
[2]

Enthalpy of Fusion (ΔfusH°)
7.82 kJ/mol (Joback

Calculated)
[2]

Other Properties

Kovats Retention Index

(Standard non-polar)
1069, 1026 [1][5]

Octanol/Water Partition

Coefficient (logPoct/wat)
3.2 (Estimated) [2]
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Spectroscopic Data
Spectroscopic data is critical for the structural elucidation and purity assessment of

chlorocycloheptane.

¹H NMR Spectra: Available from sources such as NMRShiftDB, with spectra typically

acquired on instruments like a BRUKER AC-300.[1]

Mass Spectrometry (GC-MS): Mass spectra are available and have been cataloged,

providing fragmentation patterns useful for identification.[1]

Infrared (IR) Spectra: FTIR and vapor-phase IR spectra have been recorded and are

available in databases.[1][3] Data is available from the NIST/EPA Gas-Phase Infrared

Database.[3]

Representative Experimental Protocols
While specific, peer-reviewed synthesis protocols for chlorocycloheptane are not abundant in

the literature, a standard and effective method is the nucleophilic substitution of cycloheptanol

with a hydrohalic acid or other chlorinating agents. Below is a representative protocol adapted

from established procedures for converting secondary alcohols to alkyl chlorides.

Synthesis of Chlorocycloheptane from Cycloheptanol
This protocol describes the synthesis of chlorocycloheptane via an Sₙ2-like reaction between

cycloheptanol and hydrochloric acid, facilitated by a Lewis acid catalyst like zinc chloride.

Materials:

Cycloheptanol

Concentrated Hydrochloric Acid (HCl, ~37%)

Anhydrous Zinc Chloride (ZnCl₂)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)
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Diethyl ether or Dichloromethane (for extraction)

Round-bottom flask with reflux condenser

Separatory funnel

Heating mantle

Stir plate and stir bar

Procedure:

Reaction Setup: In a round-bottom flask equipped with a stir bar and reflux condenser,

combine cycloheptanol and a catalytic amount of anhydrous zinc chloride.

Addition of HCl: Slowly add an excess of concentrated hydrochloric acid to the flask while

stirring. The reaction is typically performed at room temperature or with gentle heating to

increase the rate.

Reaction: Stir the mixture vigorously for several hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC) or gas chromatography (GC) by taking small

aliquots from the organic layer.

Workup: Once the reaction is complete, cool the mixture to room temperature. Transfer the

contents to a separatory funnel. If two layers do not form, add a suitable organic solvent like

diethyl ether.

Washing: Separate the organic layer and wash it sequentially with water, a saturated solution

of sodium bicarbonate (to neutralize any remaining acid), and finally with brine.

Drying: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate or

sodium sulfate.

Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The

crude chlorocycloheptane can be further purified by vacuum distillation.

The workflow for this synthesis is depicted in the diagram below.
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Reaction Phase Workup & Purification

Combine Cycloheptanol
and ZnCl₂ Add conc. HCl Stir and Heat (Reflux) Cool and Extract

with Organic Solvent
Reaction Complete Wash with H₂O, NaHCO₃,

and Brine Dry Organic Layer Filter and Evaporate Solvent Vacuum Distillation Pure Chlorocycloheptane

Click to download full resolution via product page

Diagram 2: Experimental Workflow for Chlorocycloheptane Synthesis

Safety and Handling
Chlorocycloheptane is classified as a flammable liquid and vapor (H226).[1] Standard

laboratory safety precautions should be followed, including working in a well-ventilated fume

hood and wearing appropriate personal protective equipment (PPE) such as safety goggles,

gloves, and a lab coat. Avoid ignition sources.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583793#chlorocycloheptane-iupac-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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